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Compound of Interest

Compound Name: Methyl Ricinoleate

Cat. No.: B110599

Introduction

Methyl Ricinoleate, with CAS number 141-24-2, is the methyl ester of ricinoleic acid.[1]
Ricinoleic acid is an unsaturated omega-9 hydroxy fatty acid that constitutes approximately
90% of the fatty acid content in castor oil, which is derived from the seeds of the Ricinus
communis plant.[2][3] Produced through the transesterification of castor oil, Methyl
Ricinoleate is a versatile and biodegradable bio-based chemical.[4][5] It serves as a crucial
intermediate in organic synthesis and finds extensive application across various industries,
including cosmetics, pharmaceuticals, lubricants, and polymers. Its unique molecular structure,
featuring a hydroxyl group and a double bond, imparts distinct properties such as high viscosity
and lubricity, making it a valuable compound for researchers and drug development
professionals.

Physicochemical Properties

Methyl Ricinoleate is a colorless to pale yellow liquid. It is characterized by its solubility in
alcohol and other organic solvents and its insolubility in water. The quantitative
physicochemical properties are summarized in the table below.
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Property Value Source(s)

CAS Number 141-24-2

Molecular Formula C19H3603

Molecular Weight 312.49 g/mol

Appearance Colorless to Pale Yellow Liquid
411-413 °C @ 760 mmHg

Boiling Point (estimated) 170 °C @ 1 mmHg
84 °C @ 22 mmHg (lit.)

Melting Point -29 °C

] 154.6 °C (310 °F) (estimated)
Flash Point

209 °C

Density / Specific Gravity

0.920 - 0.925 g/lcm® @ 25 °C

Refractive Index

1.460 - 1.4638 @ 16-20 °C

Water Solubility

0.09867 mg/L @ 25 °C

(estimated); Insoluble

Solubility

Soluble in alcohol and organic

solvents

Purity

>75% to >99% (by GC)

Storage Temperature

-20°Cto 8°C

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of

Methyl Ricinoleate. Various techniques are employed for its characterization.
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Spectroscopic Technique Details Source(s)

Spectrum available (Solvent:

1H NMR

CCla)
13C NMR Spectrum available
Infrared (IR) Spectroscopy Spectrum available

Electron lonization (EI)
Mass Spectrometry (MS) )
spectrum available

Gas Chromatography (GC) Retention Index: 2188

Safety and Toxicology

Methyl Ricinoleate is generally considered to have a low toxicity profile and is not classified as
a hazardous substance. The Cosmetic Ingredient Review (CIR) Expert Panel has assessed it
as safe for use in cosmetic ingredients, noting few toxic effects in acute or chronic tests and no
evidence of genotoxicity.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b110599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Safety Information Details Source(s)

Hazard Classification Not classified as hazardous

Few toxic effects in acute,
) ] ] subchronic, or chronic toxicity
Toxicological Profile
tests. Not found to be

genotoxic or a sensitizer.

Personal Protective Equipment

Eyeshields, gloves
(PPE) y g

In case of contact, rinse skin or

eyes with water. If inhaled,
First Aid Measures move to fresh air. If ingested,

rinse mouth. Seek medical

attention if symptoms persist.

Use dry chemical, foam, or
Firefiahti carbon dioxide. Water may be
irefightin
gning unsuitable as it can spread the

fire.

WGK (Germany) 3 (severe hazard to water)

Applications and Derivatives

The unique properties of Methyl Ricinoleate make it a valuable component in a wide range of
applications, from industrial processes to consumer products. It also serves as a platform
chemical for the synthesis of other important compounds.
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4 Direct Applications h

( Cosmetics &
Personal Care
(Emollient, Surfactant)

Pharmaceuticals
(Emulsifier, Excipient)

~

Lubricants &
Cutting Oils

Core Intermediate

Source Material

Methyl Ricinoleate
(CAS 141-24-2)

Castor Oil Transesterification

Polymers
(Plasticizer)

Biodiesel
Component
%

Chemical Derivatives

Pyrolysis / Cracking

Heptanal

Undecylenic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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